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Compound of Interest

Compound Name: Hdac6-IN-6

Cat. No.: B15142469

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone deacetylase 6 (HDACS6) is a unique, primarily cytoplasmic, class IIb histone
deacetylase that plays a critical role in various cellular processes, including cell motility, protein
degradation, and signal transduction. Unlike other HDACSs that primarily target nuclear
histones, HDACG6 boasts a diverse range of non-histone substrates, most notably a-tubulin and
the chaperone protein Hsp90. Its involvement in the pathogenesis of cancer,
neurodegenerative diseases, and inflammatory disorders has positioned HDACG6 as a
compelling therapeutic target. Hdac6-IN-6 is a potent and blood-brain barrier-penetrant
inhibitor of HDAC6, making it a valuable tool for studying the biological functions of HDAC6 and
a promising candidate for drug development.

These application notes provide detailed protocols for high-throughput screening (HTS) of
Hdac6-IN-6 using both biochemical and cellular assays. The included data and methodologies
will enable researchers to effectively characterize the inhibitory activity and cellular effects of
this compound.

Quantitative Data for Hdac6-IN-6

The inhibitory potency of Hdac6-IN-6 has been characterized against its primary target,
HDACSG, as well as other relevant biological targets. The following table summarizes the key
quantitative data for Hdac6-IN-6.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15142469?utm_src=pdf-interest
https://www.benchchem.com/product/b15142469?utm_src=pdf-body
https://www.benchchem.com/product/b15142469?utm_src=pdf-body
https://www.benchchem.com/product/b15142469?utm_src=pdf-body
https://www.benchchem.com/product/b15142469?utm_src=pdf-body
https://www.benchchem.com/product/b15142469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Target Assay Type IC50 (pM) Reference
HDAC6 Biochemical 0.025 [1]
AB1-42 self- ) )
) Biochemical 3.0 [1]
aggregation
Acetylcholinesterase ) )
Biochemical 0.72 [1]

(AChE)

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action of Hdac6-IN-6 and the experimental procedures, the

following diagrams have been generated using the DOT language.
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Prepare 384-well plate

:

Add Hdac6-IN-6 (or control)
to wells

'

Seed cells in 96-well plate

'

Treat with Hdac6-IN-6 (or control)

Add recombinant HDAC6 enzyme

'

Incubate at 37°C

Y

Add fluorogenic HDACG6 substrate

'

Incubate at 37°C

'

Add developer solution

'

Incubate at RT

Measure fluorescence
(EX/Em = 360/460 nm)

'

Incubate for 18-24 hours

'

Fix and permeabilize cells

'

Block with BSA

'

Incubate with anti-acetylated
a-tubulin antibody

'

Incubate with fluorescently
labeled secondary antibody

'

Stain nuclei with DAPI

Acquire images using
high-content imager

Analyze images to quantify
fluorescence intensity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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